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Compound of Interest

Compound Name: Elemol

Cat. No.: B1671167

Elemol (C15H260) is a bicyclic sesquiterpenoid alcohol found in the essential oils of numerous
plant species. It is a key aromatic and bioactive compound in plants such as those from the
Dioscorea genus (yam) and lemongrass.[1][2] Its primary documented roles are associated
with defending the plant against pests and pathogens, positioning it as a molecule of significant
interest for applications in agriculture and natural product-based drug discovery.

Biosynthesis of Elemol

The biosynthesis of elemol originates from the general terpenoid pathway. Like all
sesquiterpenes, its carbon skeleton is derived from farnesyl pyrophosphate (FPP), a C15
isoprenoid intermediate.

The critical step in its formation is the enzymatic conversion of FPP into the intermediate
precursor, (+)-hedycaryol. This reaction is catalyzed by a specific class of terpene synthase
(TPS) known as hedycaryol synthase.[3] Elemol is widely recognized as a thermal
rearrangement product of hedycaryol. This transformation often occurs spontaneously under
the high-temperature conditions used in Gas Chromatography-Mass Spectrometry (GC-MS)
analysis, which can lead to its detection in essential oil profiles where hedycaryol is the true
biological product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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